Cas no 91562-30-0 (3-Benzyl-3-ethylazetidine)

• Product Name: 3-Benzyl-3-ethylazetidine
• CAS No: 91562-30-0
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5920555
• PubChem ID: 79006824
• Update Time: 2025-11-05

3-Benzyl-3-ethylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-3-ethylazetidine
• Azetidine, 3-ethyl-3-(phenylmethyl)-
• CS-0296512
• AKOS017531505
• EN300-5046361
• 91562-30-0

• Inchi： 1S/C12H17N/c1-2-12(9-13-10-12)8-11-6-4-3-5-7-11/h3-7,13H,2,8-10H2,1H3
• InChI Key： FAGAKGIEJIYQNT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C1(CNC1)CC

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 120-130 °C(Press: 0.4 Torr)
• pka: 11.31±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Benzyl-3-ethylazetidine

Recent Advances in the Study of 3-Benzyl-3-ethylazetidine (CAS: 91562-30-0) in Chemical Biology and Pharmaceutical Research

3-Benzyl-3-ethylazetidine (CAS: 91562-30-0) is a structurally unique azetidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by a four-membered azetidine ring substituted with benzyl and ethyl groups, has been explored for its pharmacological properties and synthetic utility. Recent studies have focused on its role as a building block in the synthesis of novel bioactive molecules and its interactions with biological targets.

One of the key areas of research involving 3-Benzyl-3-ethylazetidine is its use as a scaffold in the design of central nervous system (CNS) targeting agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and pain management. The study highlighted the compound's ability to modulate receptor activity, suggesting its potential as a lead structure for developing new neurotherapeutics.

In addition to its CNS applications, 3-Benzyl-3-ethylazetidine has been investigated for its role in antimicrobial drug development. A recent preprint on bioRxiv (2024) reported that certain analogs of this compound show promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

The synthetic chemistry of 3-Benzyl-3-ethylazetidine has also seen significant advancements. A 2024 paper in Organic Letters described a novel, high-yield synthetic route to this compound using visible-light photocatalysis. This method represents a substantial improvement over traditional approaches, offering better stereocontrol and environmental friendliness. The development of such synthetic methodologies is crucial for enabling large-scale production and further pharmacological evaluation of this compound and its derivatives.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the behavior of 3-Benzyl-3-ethylazetidine in biological systems. Research published in Drug Metabolism and Disposition (2023) characterized the compound's metabolic pathways, identifying cytochrome P450 enzymes responsible for its biotransformation. These findings are essential for predicting drug-drug interactions and optimizing the compound's therapeutic potential.

Looking forward, the unique structural features of 3-Benzyl-3-ethylazetidine continue to inspire innovative research directions. Computational studies using molecular docking and dynamics simulations are increasingly being employed to explore its binding modes with various biological targets. Additionally, the compound's potential in targeted drug delivery systems is being investigated, particularly in the context of nanoparticle conjugation for improved bioavailability and tissue specificity.

In conclusion, 3-Benzyl-3-ethylazetidine (CAS: 91562-30-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from CNS therapeutics to antimicrobial agents, coupled with recent advances in its synthesis and characterization, position it as an important focus area for future drug discovery efforts. Continued research into its structure-activity relationships and mechanism of action will likely yield valuable insights and potentially novel therapeutic agents in the coming years.